Cas no 2229532-23-2 (2-methyl-2-3-nitro-5-(trifluoromethyl)phenylpropan-1-amine)

• Product Name: 2-methyl-2-3-nitro-5-(trifluoromethyl)phenylpropan-1-amine
• CAS No: 2229532-23-2
• MF: C₁₁H₁₃F₃N₂O₂
• MW: 262.228333234787
• CID: 6407402
• PubChem ID: 165852805
• Update Time: 2025-05-21

2-methyl-2-3-nitro-5-(trifluoromethyl)phenylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-3-nitro-5-(trifluoromethyl)phenylpropan-1-amine
• 2229532-23-2
• EN300-1961920
• 2-methyl-2-[3-nitro-5-(trifluoromethyl)phenyl]propan-1-amine

• Inchi： 1S/C11H13F3N2O2/c1-10(2,6-15)7-3-8(11(12,13)14)5-9(4-7)16(17)18/h3-5H,6,15H2,1-2H3
• InChI Key： LCMWVPKLGCXNOQ-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=CC(=C1)C(C)(C)CN)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 262.09291215g/mol
• Monoisotopic Mass: 262.09291215g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 71.8Ų

Additional information on 2-methyl-2-3-nitro-5-(trifluoromethyl)phenylpropan-1-amine

Comprehensive Overview of 2-methyl-2-3-nitro-5-(trifluoromethyl)phenylpropan-1-amine (CAS No. 2229532-23-2)

The compound 2-methyl-2-3-nitro-5-(trifluoromethyl)phenylpropan-1-amine (CAS No. 2229532-23-2) is a specialized organic molecule with a unique structural framework, combining a nitro group, a trifluoromethyl moiety, and an amine functionality. This combination of functional groups makes it a subject of interest in various research fields, including medicinal chemistry, agrochemical development, and material science. The presence of the trifluoromethyl group, in particular, enhances its lipophilicity and metabolic stability, traits highly sought after in modern drug design.

In recent years, the demand for nitro-aromatic and fluorinated compounds has surged due to their applications in pharmaceuticals and advanced materials. Researchers are increasingly exploring 2-methyl-2-3-nitro-5-(trifluoromethyl)phenylpropan-1-amine for its potential as a building block in the synthesis of bioactive molecules. Its structural versatility allows for modifications that can lead to compounds with improved efficacy and selectivity, addressing key challenges in drug discovery, such as target specificity and reduced off-target effects.

The amine group in 2-methyl-2-3-nitro-5-(trifluoromethyl)phenylpropan-1-amine provides a reactive site for further derivatization, enabling the creation of libraries of analogs for high-throughput screening. This is particularly relevant in the context of fragment-based drug discovery, where small molecules like this serve as starting points for developing lead compounds. Additionally, the nitro group can be reduced to an amine or other functional groups, offering additional pathways for chemical diversification.

From an industrial perspective, the synthesis of 2-methyl-2-3-nitro-5-(trifluoromethyl)phenylpropan-1-amine involves multi-step organic reactions, often requiring careful optimization to achieve high yields and purity. Advanced techniques such as flow chemistry and catalysis are being employed to streamline its production, reducing waste and improving scalability. These innovations align with the growing emphasis on green chemistry and sustainable manufacturing practices, which are critical for meeting regulatory standards and minimizing environmental impact.

The compound's potential extends beyond pharmaceuticals. In material science, 2-methyl-2-3-nitro-5-(trifluoromethyl)phenylpropan-1-amine could contribute to the development of novel polymers or coatings with enhanced durability and chemical resistance. The trifluoromethyl group, known for its electron-withdrawing properties, can influence the electronic characteristics of materials, making them suitable for applications in electronics or optoelectronics.

As the scientific community continues to explore the capabilities of 2-methyl-2-3-nitro-5-(trifluoromethyl)phenylpropan-1-amine, its role in addressing contemporary challenges in health and technology becomes increasingly apparent. Whether as a precursor in drug development or a component in advanced materials, this compound exemplifies the intersection of innovation and practicality in modern chemistry.